Cas no 942631-50-7 (5-(Boc-amino)thiazole)

• Product Name: 5-(Boc-amino)thiazole
• CAS No: 942631-50-7
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• MDL: MFCD11977627
• CID: 1000798
• PubChem ID: 53432624
• Update Time: 2025-06-08

5-(Boc-amino)thiazole Chemical and Physical Properties

Names and Identifiers

• tert-Butyl thiazol-5-ylcarbamate
• 5-(BOC-AMINO)THIAZOLE
• Carbamic acid, N-5-thiazolyl-, 1,1-dimethylethyl ester
• tert-butyl N-(1,3-thiazol-5-yl)carbamate
• tert-butyl 1,3-thiazol-5-ylcarbamate
• PubChem20206
• FFBWDCMWXFIZAT-UHFFFAOYSA-N
• KM3270
• 6099AC
• TRA0013178
• SY006001
• AB1000646
• Z2205958666
• 1,1-Dimethylethyl N-5-thiazolylcarbamate (ACI)
• tert-Butyl (thiazol-5-yl)carbamate
• 5-(Boc-amino)thiazole

• MDL： MFCD11977627
• Inchi： 1S/C8H12N2O2S/c1-8(2,3)12-7(11)10-6-4-9-5-13-6/h4-5H,1-3H3,(H,10,11)
• InChI Key： FFBWDCMWXFIZAT-UHFFFAOYSA-N
• SMILES： S1C=NC=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 200.06200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.9
• Topological Polar Surface Area: 79.5

Experimental Properties

• Density: 1.242
• Boiling Point: 255 ºC
• Flash Point: 108 ºC
• PSA: 79.46000
• LogP: 2.56310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 5-(Boc-amino)thiazole

Introduction to 5-(Boc-amino)thiazole (CAS No. 942631-50-7)

5-(Boc-amino)thiazole, with the chemical identifier CAS No. 942631-50-7, is a significant intermediate in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thiazole class, a heterocyclic structure that has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The presence of both the Boc-amino group and the thiazole core makes this molecule a versatile building block for synthesizing more complex pharmacophores.

The Boc-amino (tert-butoxycarbonyl amino) group is a protective group commonly used in organic synthesis to shield the amino functionality during various chemical reactions. This protection is crucial in multi-step synthetic routes, allowing chemists to selectively modify other parts of the molecule without affecting the amino group. In the context of 5-(Boc-amino)thiazole, this protective group ensures that the amino functionality remains available for further derivatization, making it an invaluable precursor in medicinal chemistry.

Thiazole derivatives have long been recognized for their pharmacological significance. They exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The thiazole ring itself is a key pharmacophore in many drugs, contributing to their binding affinity and efficacy. The introduction of additional functional groups, such as the Boc-amino moiety, further expands the potential applications of thiazole-based compounds.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds like thiazoles. Studies have shown that modifications at various positions within the thiazole ring can significantly alter the biological activity of these molecules. For instance, research has demonstrated that substituents at the 5-position can enhance binding interactions with target enzymes or receptors, leading to improved therapeutic outcomes. This underscores the importance of 5-(Boc-amino)thiazole as a scaffold for developing novel therapeutics.

The synthesis of 5-(Boc-amino)thiazole typically involves multi-step organic reactions, starting from commercially available precursors. The process often begins with the formation of the thiazole ring through cyclocondensation reactions between appropriate sulfur and nitrogen-containing compounds. Subsequent functionalization steps introduce the Boc-amino group, which is achieved through reductive amination or other protective group strategies. These synthetic routes highlight the compound's role as a key intermediate in complex molecular architectures.

In recent years, computational chemistry and high-throughput screening techniques have accelerated the discovery of new drug candidates derived from thiazole scaffolds. Virtual screening methods have been employed to identify potential hits based on their predicted binding affinity to biological targets. Among these targets are enzymes involved in metabolic pathways and signaling cascades relevant to diseases such as cancer and inflammation. The structural flexibility of 5-(Boc-amino)thiazole allows for rapid diversification of its chemical space, facilitating the identification of lead compounds with optimized pharmacokinetic profiles.

The pharmaceutical industry has shown particular interest in thiazole derivatives due to their favorable pharmacokinetic properties and low toxicity profiles. Several thiazole-based drugs have entered clinical trials or are already on the market, treating conditions ranging from bacterial infections to chronic inflammatory diseases. The versatility of 5-(Boc-amino)thiazole as a precursor underscores its importance in drug development pipelines.

Moreover, green chemistry principles have influenced modern synthetic methodologies for producing 5-(Boc-amino)thiazole and its derivatives. Researchers are increasingly adopting sustainable practices, such as solvent-free reactions and catalytic processes, to minimize environmental impact while maintaining high yields and purity standards. These innovations align with global efforts to promote sustainable pharmaceutical manufacturing.

Future research directions may explore novel derivatives of 5-(Boc-amino)thiazole with enhanced biological activity or improved pharmacological properties. Techniques such as structure-activity relationship (SAR) studies will be instrumental in optimizing these molecules for therapeutic use. Additionally, advances in biocatalysis could offer more efficient routes for synthesizing complex thiazole derivatives.

In conclusion,5-(Boc-amino)thiazole (CAS No. 942631-50-7) represents a valuable intermediate in pharmaceutical research and drug development. Its unique structural features and synthetic accessibility make it a versatile scaffold for creating novel therapeutics targeting various diseases. As research continues to uncover new applications for thiazole derivatives,5-(Boc-amino)thiazole will undoubtedly remain a key compound in medicinal chemistry efforts aimed at improving human health.